Cas no 190655-55-1 (Benzoic acid, 4-[[(phenylmethyl)amino]methyl]-, methyl ester)

Benzoic acid, 4-[[(phenylmethyl)amino]methyl]-, methyl ester structure
190655-55-1 structure
Product Name:Benzoic acid, 4-[[(phenylmethyl)amino]methyl]-, methyl ester
CAS No:190655-55-1
MF:C16H17NO2
MW:255.311684370041
MDL:MFCD11923155
CID:1383620
PubChem ID:28435578
Update Time:2025-04-20

Benzoic acid, 4-[[(phenylmethyl)amino]methyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-[[(phenylmethyl)amino]methyl]-, methyl ester
    • EOS-62395
    • methyl 4-[(benzylamino)methyl]benzoate
    • methyl 4-((benzylamino)methyl)benzoate(WXC05031)
    • W15540
    • methyl4-((benzylamino)methyl)benzoate
    • CS-0047267
    • SCHEMBL3746846
    • AS-71015
    • N-(4-methoxycarbonylbenzyl)benzylamine
    • 190655-55-1
    • ISGMVERHDCZVLF-UHFFFAOYSA-N
    • AKOS000225984
    • DB-221085
    • A1-14739
    • MFCD11923155
    • methyl 4-((benzylamino)methyl)benzoate
    • 4-(benzylamino-methyl)-benzoic acid methyl ester
    • MDL: MFCD11923155
    • Inchi: 1S/C16H17NO2/c1-19-16(18)15-9-7-14(8-10-15)12-17-11-13-5-3-2-4-6-13/h2-10,17H,11-12H2,1H3
    • InChI Key: ISGMVERHDCZVLF-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C=CC(=CC=1)CNCC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 255.12601
  • Monoisotopic Mass: 255.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • PSA: 38.33

Benzoic acid, 4-[[(phenylmethyl)amino]methyl]-, methyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM350395-100mg
methyl 4-[(benzylamino)methyl]benzoate
190655-55-1 95%+
100mg
$203 2022-06-12
Chemenu
CM350395-250mg
methyl 4-[(benzylamino)methyl]benzoate
190655-55-1 95%+
250mg
$350 2022-06-12
Chemenu
CM350395-1g
methyl 4-[(benzylamino)methyl]benzoate
190655-55-1 95%+
1g
$693 2022-06-12
Chemenu
CM350395-5g
methyl 4-[(benzylamino)methyl]benzoate
190655-55-1 95%+
5g
$2065 2022-06-12
eNovation Chemicals LLC
D768658-500mg
Benzoic acid, 4-[[(phenylmethyl)amino]methyl]-, methyl ester
190655-55-1 95%
500mg
$535 2024-06-07
eNovation Chemicals LLC
D768658-2g
Benzoic acid, 4-[[(phenylmethyl)amino]methyl]-, methyl ester
190655-55-1 95%
2g
$1425 2024-06-07
A2B Chem LLC
AB12180-100mg
Benzoic acid, 4-[[(phenylmethyl)amino]methyl]-, methyl ester
190655-55-1 95%
100mg
$174.00 2024-04-20
eNovation Chemicals LLC
D768658-100mg
Benzoic acid, 4-[[(phenylmethyl)amino]methyl]-, methyl ester
190655-55-1 95%
100mg
$320 2025-02-25
eNovation Chemicals LLC
D768658-250mg
Benzoic acid, 4-[[(phenylmethyl)amino]methyl]-, methyl ester
190655-55-1 95%
250mg
$540 2025-02-25
eNovation Chemicals LLC
D768658-1g
Benzoic acid, 4-[[(phenylmethyl)amino]methyl]-, methyl ester
190655-55-1 95%
1g
$1085 2025-02-25
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.